Cas no 1361670-70-3 (2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361670-70-3
• MF: C₁₃H₅Cl₃F₃I
• MW: 451.437483549118
• CID: 4995538
• Update Time: 2025-10-28

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3I/c14-6-4-9(15)11(10(16)5-6)7-2-1-3-8(12(7)20)13(17,18)19/h1-5H
• InChI Key： BMSQHCXRKDBOCO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 7
• Topological Polar Surface Area: 0

Additional information on 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

Research Briefing on 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361670-70-3)

The compound 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361670-70-3) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl as a versatile intermediate in the synthesis of complex organic molecules. Its trifluoromethyl and iodo substituents make it particularly valuable for cross-coupling reactions, which are pivotal in constructing bioactive compounds. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings, demonstrating its utility in generating diverse molecular scaffolds.

In addition to its synthetic applications, preliminary investigations into the biological activity of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl have revealed promising results. In vitro assays indicate that derivatives of this compound exhibit moderate inhibitory effects on certain kinase enzymes, suggesting potential as lead compounds for kinase-targeted therapies. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

The environmental and toxicological profiles of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl have also been a subject of scrutiny. Recent toxicokinetic studies suggest that the compound exhibits low acute toxicity but requires careful handling due to its halogenated structure. Researchers emphasize the need for comprehensive risk assessments before large-scale industrial applications.

Looking ahead, the integration of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl into high-throughput screening libraries could accelerate the discovery of novel therapeutics. Its structural features align with current trends in fragment-based drug design, making it a valuable tool for medicinal chemists. Collaborative efforts between academia and industry are expected to further elucidate its potential in addressing unmet medical needs.